Cas no 1804745-53-6 (3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1804745-53-6
• MF: C₇H₄BrF₃INO₂
• MW: 397.915843963623
• CID: 4831365
• Update Time: 2025-05-25

3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4BrF3INO2/c8-2-3-4(15-7(9,10)11)1-5(14)13-6(3)12/h1H,2H2,(H,13,14)
• InChI Key： KQRVQTOFQSHAQG-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C(=CC(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Additional information on 3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804745-53-6)

The compound 3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804745-53-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a bromomethyl group, an iodo substituent, and a trifluoromethoxy moiety, this compound serves as a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its halogenated pyridine backbone can be leveraged to design novel bioactive compounds.

In recent years, the demand for halogenated heterocycles like 3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine has surged due to their role in developing targeted therapies and precision agriculture solutions. The compound’s CAS No. 1804745-53-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its hydroxy and bromomethyl functional groups make it a valuable building block for cross-coupling reactions, a topic widely discussed in organic chemistry forums and publications.

One of the most intriguing aspects of this compound is its potential in fluorine chemistry. The trifluoromethoxy group is known to enhance the metabolic stability and lipophilicity of molecules, making it a hot topic in medicinal chemistry. Researchers are exploring its use in designing next-generation pharmaceuticals, particularly in areas like central nervous system (CNS) disorders and anti-inflammatory agents. The presence of both iodo and bromomethyl substituents further expands its utility in palladium-catalyzed reactions, a technique widely used in modern drug synthesis.

From an environmental perspective, the compound’s halogenated pyridine structure aligns with the increasing focus on sustainable chemistry. Scientists are investigating greener synthetic routes to produce such intermediates, minimizing waste and energy consumption. This aligns with the broader industry trend toward green synthesis and circular economy principles, which are frequently searched topics in chemical innovation circles.

In summary, 3-(Bromomethyl)-6-hydroxy-2-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804745-53-6) represents a cutting-edge intermediate with multifaceted applications. Its unique combination of functional groups positions it as a key player in advancing drug discovery, agrochemical research, and material science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in organic synthesis and applied chemistry.